Cas no 23159-52-6 (5-(Furan-2-yl)-1,2,4-oxadiazol-3-amine)

• Product Name: 5-(Furan-2-yl)-1,2,4-oxadiazol-3-amine
• CAS No: 23159-52-6
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 3165991
• PubChem ID: 12092557
• Update Time: 2025-10-28

5-(Furan-2-yl)-1,2,4-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Furan-2-yl)-1,2,4-oxadiazol-3-amine
• AKOS013002267
• YAA15952
• 964-342-0
• EN300-124039
• CS-0225486
• G49347
• 23159-52-6

• Inchi： 1S/C6H5N3O2/c7-6-8-5(11-9-6)4-2-1-3-10-4/h1-3H,(H2,7,9)
• InChI Key： ANLUPWJFEWKAJU-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=NC(N)=NO1

Computed Properties

• Exact Mass: 151.038176411Da
• Monoisotopic Mass: 151.038176411Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 5-(Furan-2-yl)-1,2,4-oxadiazol-3-amine

5-(Furan-2-yl)-1,2,4-Oxadiazol-3-amine: A Comprehensive Overview

The compound 5-(Furan-2-yl)-1,2,4-Oxadiazol-3-amine, also known by its CAS number 23159-52-6, is a heterocyclic aromatic amine that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a furan ring with a 1,2,4-oxadiazole moiety. The integration of these functional groups imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical and biological applications.

Recent studies have highlighted the potential of 5-(Furan-2-yl)-1,2,4-Oxadiazol-3-amine in drug discovery and development. Researchers have explored its role as a potential lead compound for designing novel therapeutic agents targeting specific biological pathways. The furan ring contributes to the molecule's aromaticity and conjugation, while the 1,2,4-oxadiazole group introduces nitrogen atoms that can participate in hydrogen bonding and other non-covalent interactions crucial for bioactivity. These features make the compound an attractive candidate for investigating its pharmacokinetic properties and potential toxicity profiles.

In addition to its pharmaceutical applications, 5-(Furan-2-yl)-1,2,4-Oxadiazol-3-amine has been studied for its role in organic electronics. The molecule's ability to form stable π-conjugated systems has led to its exploration as a component in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent advancements in synthetic methodologies have enabled the precise control of the compound's electronic properties, further enhancing its suitability for these applications.

The synthesis of 5-(Furan-2-yl)-1,2,4-Oxadiazol-3-amine typically involves multi-step reactions that combine furan derivatives with appropriate nitrogen-containing precursors. One common approach involves the condensation of furan aldehyde with an amine-containing intermediate under specific reaction conditions. This process often requires optimization to achieve high yields and purity levels. Researchers have also explored alternative routes using microwave-assisted synthesis or catalytic systems to improve reaction efficiency and scalability.

From a structural standpoint, 5-(Furan-2-yl)-1,2,4-Oxadiazol-3-amino exhibits a planar geometry due to the aromatic nature of both the furan and oxadiazole rings. This planarity enhances the molecule's ability to engage in π–π interactions and stacking arrangements when incorporated into larger structures or materials. Such properties are particularly advantageous in applications requiring ordered molecular assemblies or high surface area materials.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of 5-(Furan-2-yL)-1,2,4-Oxazolidine-amino compounds. Density functional theory (DFT) calculations have revealed that the molecule's frontier molecular orbitals are significantly influenced by the electron-withdrawing effects of the oxadiazole group and the electron-donating effects of the furan ring. These findings are critical for understanding how modifications to either moiety can be used to tune the compound's reactivity and selectivity in various chemical transformations.

In summary, 5-(Furan-YL)-1,,Oxazolidine-amino (CAS No: 23159-YL) is a versatile compound with promising applications across multiple disciplines. Its unique combination of functional groups makes it an ideal candidate for exploring new frontiers in drug discovery and materials science. As research continues to uncover its full potential through advanced synthetic methods and computational modeling techniques,, this compound is poised to play an increasingly important role in both academic and industrial settings.